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Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Zusammenfassung
Dieser Anwendungshinweis beschreibt ein detailliertes Protokoll für die Derivatisierung von

Ethylenglykol-d4 (EG-d4) zur Verbesserung der Empfindlichkeit bei der Analyse mittels

Gaschromatographie-Massenspektrometrie (GC-MS). Die Derivatisierung, insbesondere die

Silylierung mit N,O-Bis(trimethylsilyl)trifluoracetamid (BSTFA), erhöht die Flüchtigkeit und das

Molekulargewicht von Ethylenglykol, was zu einer verbesserten chromatographischen

Auflösung und einer erhöhten Nachweisempfindlichkeit führt. Ethylenglykol-d4 wird hierbei als

interner Standard zur genauen Quantifizierung von Ethylenglykol in verschiedenen Matrices

verwendet. Die hier beschriebenen Methoden sind essentiell für toxikologische Analysen, die

Überwachung von Arzneimittelverunreinigungen und die metabolische Forschung.

Einleitung
Ethylenglykol ist eine organische Verbindung, die in vielen industriellen Anwendungen,

einschließlich als Frostschutzmittel und in der Herstellung von Kunststoffen, weit verbreitet ist.

Aufgrund seiner toxischen Eigenschaften ist die genaue und empfindliche Quantifizierung von

Ethylenglykol in biologischen Proben und pharmazeutischen Produkten von entscheidender

Bedeutung. Die direkte Analyse von Ethylenglykol mittels GC-MS ist aufgrund seiner hohen

Polarität und geringen Flüchtigkeit oft problematisch. Die Derivatisierung wandelt das polare
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Analytenmolekül in ein weniger polares und flüchtigeres Derivat um, was die GC-Analyse

erheblich verbessert.

Die Verwendung von deuteriertem Ethylenglykol (Ethylenglykol-d4) als interner Standard ist

eine gängige Praxis, um die Variabilität während der Probenvorbereitung und der Injektion

auszugleichen und so eine präzise Quantifizierung zu gewährleisten.[1][2] Dieser

Anwendungshinweis konzentriert sich auf die Silylierungsreaktion mit BSTFA, das oft in

Kombination mit einem Katalysator wie Trimethylchlorsilan (TMCS) verwendet wird.[1][3]

Quantitative Datenzusammenfassung
Die Derivatisierung von Ethylenglykol führt zu einer signifikanten Verbesserung der Nachweis-

und Quantifizierungsgrenzen (LOD und LOQ). Die folgende Tabelle fasst die quantitativen

Ergebnisse aus verschiedenen Studien zusammen, die Derivatisierungstechniken zur Analyse

von Ethylenglykol verwenden.

Derivatisier
ungsmittel

Matrix
Analytische
Methode

Nachweisgr
enze (LOD)

Quantifizier
ungsgrenze
(LOQ)

Linearer
Bereich

BSTFA mit

1% TMCS

Serum,

Plasma, Urin

GC-MS / GC-

MS/MS
- -

2–20

µg/mL[1][3]

BSTFA Schmieröl GC-MS 0.5 µg/g - -

MTBSTFA &

PFPH
Vollblut

GC-QqQ-

MS/MS
14.2 ng/mL[4] 1.0 µg/mL[4]

1–450

µg/mL[4]

4-

Carbethoxyh

exafluorobuty

rylchlorid

Serum GC-CI-MS - -
70–2240

µg/mL[5]

p-

Toluolsulfonyl

isocyanat

Serum LC-MS/MS 0.12 mg/L 0.4 mg/L
0.5–1800

mg/L

Benzoylchlori

d
Wasser

LC/ESI-

MS/MS

1.9–6.1

ng/mL
- -
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Tabelle 1: Zusammenfassung der quantitativen Daten zur GC-MS-Analyse von derivatisiertem

Ethylenglykol.

Experimentelle Protokolle
Materialien und Reagenzien

Ethylenglykol-d4 (EG-d4)

N,O-Bis(trimethylsilyl)trifluoracetamid (BSTFA) mit 1% Trimethylchlorsilan (TMCS)[1]

Lösungsmittel (z.B. Acetonitril, Hexan) in GC-Qualität

Wasserfreie Natriumsulfat

Probengefäße (z.B. 2-mL-GC-Vials mit Einlagen)

Heizblock oder Wasserbad

Vortexmischer

Zentrifuge

Probenvorbereitung
Die Probenvorbereitung kann je nach Matrix variieren. Für biologische Proben wie Serum oder

Urin ist in der Regel eine Proteinfällung erforderlich.

Proteinfällung (für biologische Proben): Zu 100 µL der Probe (Serum, Plasma oder Urin)

werden 200 µL eiskaltes Acetonitril gegeben.[4]

Die Probe wird für 30 Sekunden gevortext.

Anschließend wird die Probe bei 13.500 U/min für 5 Minuten zentrifugiert.[4]

Der Überstand wird in ein sauberes Probengefäß überführt.

Derivatisierungsprotokoll (Silylierung mit BSTFA/TMCS)
Ein Aliquot des Probenextraktes (z.B. 100 µL) wird in ein GC-Vial überführt.
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Der Extrakt wird unter einem sanften Stickstoffstrom zur Trockne eingedampft. Es ist

entscheidend, ein vollständiges Trocknen zu vermeiden, da dies zum Verlust von Glykolen

führen kann.[1]

Zum getrockneten Rückstand werden 50 µL BSTFA mit 1% TMCS gegeben.

Das Gefäß wird fest verschlossen und für 30 Minuten bei 80°C in einem Heizblock oder

Wasserbad inkubiert, um eine vollständige Derivatisierung sicherzustellen.[1] Kürzere Zeiten

oder niedrigere Temperaturen können zu einer unvollständigen Derivatisierung führen.[1]

Nach dem Abkühlen auf Raumtemperatur ist die Probe bereit für die GC-MS-Analyse.

GC-MS-Analysebedingungen (Beispiel)
Gaschromatograph: Agilent 6890 oder äquivalent

Massenspektrometer: Agilent 5973 oder äquivalent

Säule: DB-5MS (30 m x 0.25 mm ID, 0.25 µm Film) oder äquivalent[6]

Trägergas: Helium bei einer konstanten Flussrate von 1.0 mL/min[6]

Injektor: Split/Splitless, Injektionstemperatur 250°C

Ofenprogramm: Start bei 50°C (2 min), dann mit 10°C/min auf 280°C (5 min halten)

MS-Transferleitung: 280°C

Ionenquelle: 230°C

Ionisationsmodus: Elektronenstoßionisation (EI), 70 eV

Scan-Modus: Full Scan (m/z 40-500) oder Selected Ion Monitoring (SIM) für höhere

Empfindlichkeit

Visualisierungen
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Probenvorbereitung Derivatisierung Analyse

Biologische Probe Proteinfällung
(z.B. mit Acetonitril) Zentrifugation Überstand sammeln Eindampfen BSTFA/TMCS zugeben Erhitzen

(80°C, 30 min) GC-MS Analyse

Click to download full resolution via product page

Abbildung 1: Experimenteller Arbeitsablauf für die Derivatisierung und GC-MS-Analyse.

HO-CH₂-CH₂-OH
(Ethylenglykol-d4) + CF₃-C(=N-Si(CH₃)₃)-O-Si(CH₃)₃

(BSTFA)

TMCS (Katalysator)
80°C

(CH₃)₃-Si-O-CH₂-CH₂-O-Si(CH₃)₃
(Di-TMS-Ethylenglykol) + CF₃-C(=O)-NH-Si(CH₃)₃
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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